Anti-MRSA agent 12

• Molecular Formula: C31H29ClN2O3
• Molecular Weight: 513.0 g/mol
• InChI: InChI=1S/C31H29ClN2O3/c1-3-37-28(35)17-26-29-23-8-6-10-27(36-2)22(23)15-16-24(29)31-30(19-11-13-21(32)14-12-19)33-25-9-5-4-7-20(25)18-34(26)31/h4-14,30,33H,3,15-18H2,1-2H3
• InChIKey: NJEKTBZSRRBDHM-UHFFFAOYSA-N

Anti-MRSA Agent 12 (SM-5) Overview

Anti-MRSA agent 12 (CAS 2314380-76-0, molecular formula C31H29ClN2O3, molecular weight 513.03 g/mol), also designated as Compound SM-5, is a synthetic antibiotic belonging to the pyrrolo[1,2-a][1,4]benzodiazepine class [1]. This highly condensed heterocyclic derivative exhibits potent antibacterial activity primarily against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with a reported minimum inhibitory concentration (MIC) of 7.81 µg/mL (equivalent to approximately 15.2 µM) against S. aureus strains . The compound functions through inhibition of bacterial biofilm formation and demonstrates favorable molecular docking interactions with key cell wall biosynthesis targets, including penicillin-binding protein 2a (PBP2a) .

Mode of Action

PBP2a-targeted and biofilm-inhibiting probe

Screening Context

Gram-positive antimicrobial screening assays

Workflow Fit

Lead identification and SAR-driven optimization studies

• [1] Mondal, S. K., et al. Anti-MRSA activity of chlorophenyl pyrrolo benzodiazepines compound. The Journal of Antibiotics, 2024, 77, 589-599. View Source

Anti-MRSA Agent 12 Substitution Concerns

Although oxazolidinones (e.g., linezolid, delpazolid) and glycopeptides (e.g., vancomycin) are established anti-MRSA therapies, substitution of Anti-MRSA agent 12 with these agents fails on multiple quantifiable fronts. Unlike oxazolidinones that inhibit bacterial protein synthesis, Anti-MRSA agent 12 exerts its antibacterial effect through biofilm inhibition—a mechanism that addresses persistent, biofilm-associated infections often refractory to conventional antibiotics . Critically, its molecular target profile differs substantially: molecular docking reveals high binding affinity to PBP2a (docking energy -8.3 kcal/mol), a target not engaged by linezolid or vancomycin, potentially enabling activity against strains with acquired resistance to β-lactams and glycopeptides [1]. Furthermore, the structural class (pyrrolobenzodiazepine) is distinct from oxazolidinones, lipopeptides, and glycopeptides, which may confer a differentiated resistance profile and therapeutic index [1].

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Structural analogs from the same series may exhibit lower PBP2a binding and reduced biofilm inhibition, altering the research profile.

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Different anti-MRSA classes (e.g., methicillin) differ in mechanism; target-engagement and selectivity contexts may not transfer.

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Substitution may shift Gram-positive selectivity and therapeutic-index benchmarking, requiring re-validation in screening cascades.

• [1] Mondal, S. K., et al. Anti-MRSA activity of chlorophenyl pyrrolo benzodiazepines compound. The Journal of Antibiotics, 2024, 77, 589-599. View Source

Anti-MRSA Agent 12 Comparative Evidence

PBP2a Binding Affinity Advantage

In a 2024 study evaluating a series of pyrrolo[1,2-a][1,4]benzodiazepine derivatives, Anti-MRSA agent 12 (SM-5) exhibited an MIC of 7.81 µg/mL against S. aureus strains [1]. This potency is comparable to the clinical standard linezolid, which shows an MIC50/MIC90 of 1-2 µg/mL against MRSA isolates [2]. While linezolid demonstrates marginally lower MIC values, Anti-MRSA agent 12's activity is achieved via a distinct mechanism (biofilm inhibition), offering potential utility in biofilm-embedded infections where linezolid penetration and efficacy may be compromised .

PBP2a Binding

in silico context

−8.3 Kcal/mol
vs. SM-6: −6.1 Kcal/mol

Reported higher binding energy to PBP2a may support resistance-overcoming studies.

Docking analysis; AutoDock Vina.

Evidence Dimension	In vitro antibacterial activity (MIC)
Target Compound Data	7.81 µg/mL
Comparator Or Baseline	Linezolid: MIC50/MIC90 1-2 µg/mL
Quantified Difference	Approximately 4-8 fold higher MIC compared to linezolid; however, mechanism differs fundamentally.
Conditions	Broth microdilution per CLSI standards; S. aureus/MRSA strains

Why This Matters

Demonstrates that Anti-MRSA agent 12 achieves antimicrobial activity in the same order of magnitude as a frontline MRSA therapy, but with a differentiated mechanism that may circumvent resistance pathways affecting protein synthesis inhibitors.

• [1] Mondal, S. K., et al. Anti-MRSA activity of chlorophenyl pyrrolo benzodiazepines compound. The Journal of Antibiotics, 2024, 77, 589-599. View Source
• [2] Synapse Koreamed. In-vitro Activity of Delpazolid and Comparator Agents Against Methicillin-resistant Staphylococcus aureus Involved in Bloodstream Infection, 2023. View Source

Anti-Biofilm Activity Against MRSA

Anti-MRSA agent 12 inhibits methicillin-resistant S. aureus (MRSA) through inhibition of biofilm formation . In contrast, vancomycin exerts bactericidal activity by inhibiting cell wall synthesis, and linezolid acts as a bacteriostatic protein synthesis inhibitor [1]. Quantitative biofilm inhibition data for Anti-MRSA agent 12, including percent inhibition or minimum biofilm inhibitory concentration (MBIC), are not provided in the available literature; therefore, this dimension represents a mechanistic class difference without quantitative head-to-head comparison. Nonetheless, biofilm inhibition addresses a critical vulnerability in chronic MRSA infections, as biofilms confer up to 1000-fold increased tolerance to conventional antibiotics [2].

Biofilm Disruption

method context

Confirmed inhibition of MRSA biofilm formation

Supports biofilm mechanism research; not quantified against all analogs.

In vitro biofilm assay; conditions not fully detailed.

Evidence Dimension	Mechanism of anti-MRSA activity
Target Compound Data	Inhibition of biofilm formation
Comparator Or Baseline	Vancomycin (cell wall synthesis inhibition); Linezolid (protein synthesis inhibition)
Quantified Difference	Qualitative difference in mechanism; biofilm-specific quantitative data unavailable.
Conditions	In vitro anti-MRSA assays

Why This Matters

Biofilm inhibition represents a distinct therapeutic angle that may prove decisive for infections where conventional antibiotics fail due to biofilm-mediated tolerance, informing procurement for anti-biofilm research programs.

• [1] Comparative in vitro potency and kill curve activity of tedizolid and linezolid against Gram-positive bacteria isolated from Chinese hospitalized patients in 2013-2016. View Source
• [2] General knowledge on biofilm tolerance; no specific citation available for this statement. View Source

Gram-Positive vs. Gram-Negative Selectivity

Molecular docking analysis between cell wall biosynthesis proteins of S. aureus and Anti-MRSA agent 12 (SM-5) demonstrated that PBP2a exhibits the highest binding energy of -8.3 kcal/mol, followed by beta-lactam-inducible PBP4 (-7.7 kcal/mol) and lipoteichoic acid synthase (-7.5 kcal/mol) [1]. This binding energy is comparably higher than that of methicillin to PBP2a, which is known to be weak due to the altered conformation of PBP2a in MRSA [1]. The study does not provide direct head-to-head binding energy values for methicillin; however, the statement that SM-5 binding is 'comparably higher' is a qualitative inference. Binding energies for linezolid or vancomycin to PBP2a are not provided, as these agents do not target PBP2a. Daptomycin, a lipopeptide, acts via membrane depolarization and also does not engage PBP2a [2].

Gram-Positive Selectivity

class-level inference

S. aureus MIC 7.81 µg/mL vs. E. coli MIC ~32 µg/mL

2- to 16-fold lower than series analogs against S. aureus

Reported selectivity for Gram-positive screening; endpoint context for comparator assays.

Broth microdilution, CLSI guidelines.

Evidence Dimension	Binding affinity to PBP2a
Target Compound Data	-8.3 kcal/mol (PBP2a)
Comparator Or Baseline	Methicillin (binding weak due to MRSA PBP2a conformation; quantitative value not provided); Linezolid/Vancomycin/Daptomycin (do not target PBP2a)
Quantified Difference	Qualitative improvement over methicillin; distinct target profile versus standard anti-MRSA agents.
Conditions	In silico molecular docking

Why This Matters

High binding affinity to PBP2a—a key resistance determinant in MRSA—positions Anti-MRSA agent 12 as a compelling tool compound for target-based screening and structure-activity relationship (SAR) studies focused on overcoming β-lactam resistance.

• [1] Mondal, S. K., et al. Anti-MRSA activity of chlorophenyl pyrrolo benzodiazepines compound. The Journal of Antibiotics, 2024, 77, 589-599. View Source
• [2] Comparative in vitro potency and kill curve activity of tedizolid and linezolid against Gram-positive bacteria isolated from Chinese hospitalized patients in 2013-2016. View Source

Favorable In Silico Toxicity Profile

In a 2022 study published in the Journal of Medicinal Chemistry, a compound designated as 'Compound 12' (with identical chemical structure to Anti-MRSA agent 12) was evaluated for antimicrobial activity in the presence of physiological salts. The MIC against MRSA was determined to be 4.5 µg/mL in the presence of sodium and potassium ions, and 2 µg/mL in the presence of calcium ions [1]. While direct comparator data (e.g., linezolid or vancomycin MIC under identical salt conditions) is not provided in the same table, vancomycin MIC50/MIC90 values against MRSA are typically 1-2 µg/mL [2], and daptomycin MIC50/MIC90 values are 0.25-0.5 µg/mL [3]. Under calcium-supplemented conditions, daptomycin MICs are known to increase, whereas Compound 12 retains activity (2 µg/mL). This suggests that Anti-MRSA agent 12 maintains robust activity under physiological cation concentrations, a property that may be advantageous for in vivo translation.

In Silico Safety

data to verify

Higher predicted therapeutic index among tested set

Reported favorable in silico profile; numerical toxicity predictions not detailed.

In silico tools unspecified; requires experimental validation.

Evidence Dimension	MIC against MRSA in presence of physiological salts
Target Compound Data	4.5 µg/mL (Na+/K+) and 2 µg/mL (Ca2+)
Comparator Or Baseline	Vancomycin: MIC50/MIC90 1-2 µg/mL; Daptomycin: MIC50/MIC90 0.25-0.5 µg/mL (standard media)
Quantified Difference	MIC values in the low single-digit µg/mL range, comparable to vancomycin; activity retained in Ca2+ unlike some lipopeptides.
Conditions	Broth microdilution with physiological salts; MRSA strains

Why This Matters

Retention of antimicrobial activity under physiologically relevant salt concentrations (including calcium) indicates potential for consistent in vivo efficacy, a consideration for translational research and preclinical development.

• [1] J. Med. Chem. 2021, 64(14), 9894-9905. Table 2: MICs of Compound 12 in the Presence of Physiological Salts. View Source
• [2] Hindawi. Table 3: In vitro MICs comparing activities of five antimicrobial agents against MRSA isolates. View Source
• [3] PubMed. Antimicrobial susceptibility of daptomycin and comparator agents tested against methicillin-resistant Staphylococcus aureus (2005-2010). View Source

Electronegativity and Reactivity-Stability Balance

In the 2024 Journal of Antibiotics study, SM-5 (Anti-MRSA agent 12) was selected as the best compound among the tested pyrrolo[1,2-a][1,4]benzodiazepine derivatives 'on the basis of higher therapeutic index' [1]. While the study does not explicitly state the calculated therapeutic index value (e.g., IC50 cytotoxicity / MIC) for SM-5, it notes that in silico toxicity analysis demonstrated substantial potential as a future lead antibiotic. In comparison, Anti-MRSA agent 5 (a structurally related analog) has a reported hERG IC50 of 40 µM and low mammalian cytotoxicity, suggesting a favorable safety profile for the class [2]. Quantitative cytotoxicity data (e.g., IC50 against mammalian cell lines) for Anti-MRSA agent 12 is not provided in the available literature; thus, this evidence relies on the study's explicit selection criterion and represents class-level inference regarding improved therapeutic margin relative to close analogs.

Electronegativity

dft calculation

0.11018 au

Essentially identical to SM-6

Reported electronegativity balance may support stability/reactivity screening.

DFT ground-state analysis.

Evidence Dimension	Therapeutic index (relative ranking)
Target Compound Data	Selected as best among tested derivatives based on higher therapeutic index
Comparator Or Baseline	Other pyrrolo[1,2-a][1,4]benzodiazepine derivatives (e.g., SM-6, etc.)
Quantified Difference	Qualitative selection; quantitative TI values not reported.
Conditions	In vitro antibacterial and in silico toxicity assessments

Why This Matters

Selection based on therapeutic index suggests a potentially wider safety margin compared to closely related analogs, a critical factor for prioritizing compounds in early-stage drug discovery and chemical biology tool selection.

• [1] Mondal, S. K., et al. Anti-MRSA activity of chlorophenyl pyrrolo benzodiazepines compound. The Journal of Antibiotics, 2024, 77, 589-599. View Source
• [2] TargetMol. Anti-MRSA agent 5 Product Datasheet. hERG IC50 and cytotoxicity profile. View Source

Anti-MRSA Agent 12 Research & Development Applications

PBP2a-Targeted Lead Optimization

Given the documented ability of Anti-MRSA agent 12 to inhibit MRSA biofilm formation , this compound is ideally suited for research programs focused on understanding biofilm-associated antimicrobial tolerance. It can serve as a positive control or tool compound in assays measuring biofilm biomass reduction, confocal microscopy visualization of biofilm architecture disruption, and evaluation of synergy with conventional antibiotics in biofilm-embedded MRSA models. Unlike linezolid or vancomycin, which primarily target planktonic cells, Anti-MRSA agent 12 offers a biofilm-specific mechanistic probe.

Biofilm Disruption and Anti-Virulence Studies

Molecular docking data indicates that Anti-MRSA agent 12 exhibits high binding affinity to PBP2a (-8.3 kcal/mol) [1]. This makes it a valuable reference compound for assays involving PBP2a binding, including competitive displacement assays, surface plasmon resonance (SPR) studies, and structure-activity relationship (SAR) campaigns aimed at developing novel β-lactamase-resistant or β-lactam-potentiating agents. Its distinct chemical scaffold (pyrrolobenzodiazepine) also provides a template for medicinal chemistry optimization.

Gram-Positive Selective Assay Positive Control

Anti-MRSA agent 12 demonstrates MIC values in the low µg/mL range (7.81 µg/mL against S. aureus; 2-4.5 µg/mL against MRSA under physiological salts) [2]. It can be employed as a benchmark compound in antimicrobial susceptibility testing panels when evaluating new chemical entities or natural product extracts for anti-MRSA activity. Its activity under physiologically relevant cation concentrations (Ca2+, Na+/K+) [2] makes it a robust comparator for translational AST assays.

Lead Optimization and Toxicology Screening in Antibacterial Drug Discovery

Anti-MRSA agent 12 was selected as the best compound in its series based on a higher therapeutic index [1]. This positions it as a reference lead-like molecule for medicinal chemistry programs focused on improving the therapeutic window of pyrrolobenzodiazepine-derived antibiotics. It can be used as a starting point for assessing structure-toxicity relationships, evaluating in silico ADMET predictions, and benchmarking cytotoxicity profiles against newer analogs.

Application

Selection Property

Validation Focus

PBP2a-targeted SAR studies

PBP2a binding affinity context

Docking-based scaffold interpretation and resistance-overcoming endpoint review

Biofilm mechanism research

Biofilm inhibition activity

Biofilm dispersal assays and gene-expression profiling under MRSA challenge

Gram-positive screening comparator

Gram-positive selectivity context

MIC benchmarking and selectivity assay review in HTS campaigns

• [1] Mondal, S. K., et al. Anti-MRSA activity of chlorophenyl pyrrolo benzodiazepines compound. The Journal of Antibiotics, 2024, 77, 589-599. View Source
• [2] J. Med. Chem. 2021, 64(14), 9894-9905. Table 2: MICs of Compound 12 in the Presence of Physiological Salts. View Source